Tert-butyl 4-(6-cyclopropylpyridazin-3-yl)piperazine-1-carboxylate
Description
Tert-Butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate, also known as Olaparib Impurity 7, is an impurity of Olaparib . It is a pharmaceutical intermediate, mainly used for the synthesis of palbociclib .
Synthesis Analysis
It can be synthesized by dehydrogenation of 1-Boc-4-(6-nitro-3-pyridyl)piperazine and palladium on carbon in ethanol .Molecular Structure Analysis
The molecular formula of this compound is C14H22N4O2 . The InChIKey is RMULRXHUNOVPEI-UHFFFAOYSA-N .Chemical Reactions Analysis
As a pharmaceutical intermediate, it is mainly used for the synthesis of palbociclib .Physical And Chemical Properties Analysis
This compound has a molecular weight of 278.35 . It has a density of 1.2±0.1 g/cm3 . The boiling point is predicted to be 454.1±45.0 °C . The melting point is 130-132℃ .Safety and Hazards
properties
IUPAC Name |
tert-butyl 4-(6-cyclopropylpyridazin-3-yl)piperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N4O2/c1-16(2,3)22-15(21)20-10-8-19(9-11-20)14-7-6-13(17-18-14)12-4-5-12/h6-7,12H,4-5,8-11H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XPBRDLIJLWHFLJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C2=NN=C(C=C2)C3CC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.39 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-(6-cyclopropylpyridazin-3-yl)piperazine-1-carboxylate | |
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